4-chloro-2-(difluoromethyl)aniline hydrochloride
Overview
Description
4-Chloro-2-(difluoromethyl)aniline hydrochloride (4-Cl-DFAH) is an organic compound that belongs to the class of anilines. It is a colorless solid that is soluble in organic solvents. 4-Cl-DFAH has a wide range of applications in the field of organic synthesis, analytical chemistry, and pharmaceuticals. It is used as a reagent in the synthesis of various organic compounds, including amines, nitriles, and carboxylic acids. It is also used as a catalyst in the synthesis of heterocyclic compounds. In addition, 4-Cl-DFAH has been used in the development of new drugs and in the investigation of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-chloro-2-(difluoromethyl)aniline hydrochloride is not fully understood. However, it is believed to act as a pro-drug, which is converted to its active form in the body. The active form of 4-chloro-2-(difluoromethyl)aniline hydrochloride is believed to interact with various enzymes, receptors, and transporters in the body, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-2-(difluoromethyl)aniline hydrochloride are not fully understood. However, studies have shown that it can act as a pro-drug, which is converted to its active form in the body. The active form of 4-chloro-2-(difluoromethyl)aniline hydrochloride is believed to interact with various enzymes, receptors, and transporters in the body, resulting in various biochemical and physiological effects. For example, 4-chloro-2-(difluoromethyl)aniline hydrochloride has been shown to inhibit the production of inflammatory mediators, such as prostaglandins, cytokines, and leukotrienes. In addition, 4-chloro-2-(difluoromethyl)aniline hydrochloride has been shown to have anti-oxidant and anti-apoptotic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-2-(difluoromethyl)aniline hydrochloride in lab experiments include its low cost, its availability, and its wide range of applications. In addition, 4-chloro-2-(difluoromethyl)aniline hydrochloride is relatively stable and can be stored for long periods of time. The main limitation of using 4-chloro-2-(difluoromethyl)aniline hydrochloride in lab experiments is that its mechanism of action is not fully understood.
Future Directions
The future directions for 4-chloro-2-(difluoromethyl)aniline hydrochloride research include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the development of new drugs. In addition, further research is needed to explore the potential of 4-chloro-2-(difluoromethyl)aniline hydrochloride as a pro-drug and to investigate its effects on various enzymes, receptors, and transporters. Finally, further research is needed to explore the potential of 4-chloro-2-(difluoromethyl)aniline hydrochloride as an anti-inflammatory, anti-oxidant, and anti-apoptotic agent.
Synthesis Methods
4-chloro-2-(difluoromethyl)aniline hydrochloride can be synthesized from the reaction of 4-chloroaniline and difluoromethyl iodide in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified by recrystallization. The reaction is illustrated in the following equation:
4-Chloroaniline + Difluoromethyl iodide → 4-Chloro-2-(difluoromethyl)aniline hydrochloride
Scientific Research Applications
4-chloro-2-(difluoromethyl)aniline hydrochloride is widely used in scientific research and has been used in the synthesis of a wide range of organic compounds. It has also been used in the development of new drugs and in the investigation of biochemical and physiological effects. For example, 4-chloro-2-(difluoromethyl)aniline hydrochloride has been used in the synthesis of a novel class of anti-inflammatory drugs, which have shown promising results in pre-clinical studies. In addition, 4-chloro-2-(difluoromethyl)aniline hydrochloride has been used to study the effects of oxidative stress on cell signaling pathways and to investigate the role of reactive oxygen species in the pathogenesis of various diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(difluoromethyl)aniline hydrochloride involves the reaction of 4-chloro-2-nitroaniline with difluoromethylamine followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-chloro-2-nitroaniline", "difluoromethylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chloro-2-nitroaniline is reacted with difluoromethylamine in the presence of a suitable solvent and a catalyst to form 4-chloro-2-(difluoromethyl)nitrobenzene.", "Step 2: The nitro compound is then reduced to the corresponding amine using a reducing agent such as iron powder or tin chloride.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 4-chloro-2-(difluoromethyl)aniline." ] } | |
CAS RN |
2758002-97-8 |
Molecular Formula |
C7H7Cl2F2N |
Molecular Weight |
214 |
Purity |
95 |
Origin of Product |
United States |
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